Cas no 25514-67-4 (5-Cyanogramine)

• Product Name: 5-Cyanogramine
• CAS No: 25514-67-4
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• MDL: MFCD01719098
• CID: 270459
• PubChem ID: 33033
• Update Time: 2025-04-19

5-Cyanogramine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonitrile,3-[(dimethylamino)methyl]-
• 3-[(dimethylamino)methyl]-1H-indole-5-carbonitrile
• 5-CYANOGRAMINE
• 3-(Dimethylaminomethyl)-5-cyanoindole
• 5-cyano-3-(dimethylamino)methyl-1H-indole
• C-8770
• INDOLE-5-CARBONITRILE, 3-(DIMETHYLAMINOMETHYL)-
• 3-((dimethylamino)methyl)-1H-indole-5-carbonitrile
• DTXSID30180203
• 1H-Indole-5-carbonitrile, 3-((dimethylamino)methyl)-
• A817888
• 3-(Dimethylaminomethyl)indole-5-carbonitrile
• JOPBIDDQPQFQHZ-UHFFFAOYSA-N
• AC-27829
• SCHEMBL4358526
• AKOS005259084
• FT-0727186
• CS-0210222
• 25514-67-4
• BS-27730
• MFCD01719098
• DB-021554
• 5-Cyanogramine

• MDL： MFCD01719098
• Inchi： 1S/C12H13N3/c1-15(2)8-10-7-14-12-4-3-9(6-13)5-11(10)12/h3-5,7,14H,8H2,1-2H3
• InChI Key： JOPBIDDQPQFQHZ-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1=CNC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 199.11100
• Monoisotopic Mass: 199.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.17
• Boiling Point: 368.2°Cat760mmHg
• Flash Point: 176.5°C
• Refractive Index: 1.634
• PSA: 42.82000
• LogP: 2.10118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles